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Compound of Interest

Compound Name: 3-Acetoxy-4-cadinen-8-one

Cat. No.: B12289700 Get Quote

CAS Number: 923950-05-4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the cadinane sesquiterpenoid, 3-
Acetoxy-4-cadinen-8-one. This document consolidates available data on its chemical

properties, natural sourcing, and biological activities, with a focus on experimental details and

potential mechanisms of action to support further research and development.

Chemical and Physical Properties
3-Acetoxy-4-cadinen-8-one, a sesquiterpenoid of the cadinane subclass, has been isolated

from the invasive plant species Eupatorium adenophorum. It is also referred to in scientific

literature by its synonym, 2-deoxo-2-(acetyloxy)-9-oxoageraphorone (DAOA).
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Property Value Reference

CAS Number 923950-05-4 N/A

Molecular Formula C₁₇H₂₆O₃ N/A

Molecular Weight 278.39 g/mol N/A

Synonym
2-deoxo-2-(acetyloxy)-9-

oxoageraphorone (DAOA)

Natural Source
Eupatorium adenophorum

(flowers)
[1]

Experimental Protocols
Isolation from Eupatorium adenophorum
The following protocol is based on the methodology described by Ding and Ding (1999) for the

isolation of cadinane derivatives from the flowers of Eupatorium adenophorum[1].

1. Extraction:

Air-dried and powdered flowers of Eupatorium adenophorum are exhaustively extracted with

petroleum ether at room temperature.

The solvent is removed under reduced pressure to yield a crude extract.

2. Chromatographic Separation:

The crude extract is subjected to column chromatography on silica gel.

Elution is performed with a gradient of petroleum ether and ethyl acetate.

Fractions are collected and monitored by thin-layer chromatography (TLC).

3. Purification:

Fractions containing the compound of interest are combined and further purified by

preparative TLC or repeated column chromatography until a pure compound is obtained.
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4. Structure Elucidation:

The structure of the isolated compound is determined by spectroscopic methods, including

Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy (¹H NMR,

¹³C NMR, and 2D NMR experiments such as COSY, HMQC, and HMBC).

Biological Activity and Toxicology
Research has indicated that 3-Acetoxy-4-cadinen-8-one (as DAOA) exhibits immunotoxic

effects. A study investigating its toxicity in mice provided the following quantitative data.

Assay Species Value Reference

Median Lethal Dose

(LD₅₀)
Male Mice

926 mg/kg body

weight
[1]

Sub-acute Toxicity Mice

A dose of 75 mg/kg

was found to be

approximately or

totally safe.

[1]

Potential Signaling Pathways
While specific signaling pathways for 3-Acetoxy-4-cadinen-8-one have not been fully

elucidated, sesquiterpenoids, in general, are known to modulate various intracellular signaling

cascades. Based on existing literature for related compounds, potential pathways of interest for

future investigation include the NF-κB and MAPK signaling pathways, which are crucial in

inflammatory and immune responses. Nardosinone-type sesquiterpenes, for example, have

been shown to inhibit the production of pro-inflammatory mediators by suppressing the NF-κB

and MAPK pathways in microglial cells[2].
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Isolation workflow for 3-Acetoxy-4-cadinen-8-one.
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Potential Downstream Effects
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Hypothesized signaling pathways for 3-Acetoxy-4-cadinen-8-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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